Cas no 2434843-97-5 (5-(1R,4R)-2-Oxa-5-azabicyclo[2.2.1]hept-5-ylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid)

5-(1R,4R)-2-Oxa-5-azabicyclo[2.2.1]hept-5-ylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid is a bicyclic heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core fused with a 2-oxa-5-azabicyclo[2.2.1]heptane moiety. This structure confers high rigidity and stereochemical specificity, making it a valuable intermediate in pharmaceutical synthesis, particularly for targeting selective enzyme inhibition or receptor modulation. The carboxylic acid functionality enhances its utility as a versatile building block for further derivatization. Its well-defined stereochemistry (1R,4R) ensures consistent reactivity and biological activity, while the fused ring system may contribute to improved metabolic stability. The compound is suitable for medicinal chemistry applications requiring structurally constrained scaffolds with precise spatial orientation.
5-(1R,4R)-2-Oxa-5-azabicyclo[2.2.1]hept-5-ylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid structure
2434843-97-5 structure
Product Name:5-(1R,4R)-2-Oxa-5-azabicyclo[2.2.1]hept-5-ylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid
CAS No:2434843-97-5
MF:C12H12N4O3
MW:260.248682022095
CID:5580022
Update Time:2025-05-20

5-(1R,4R)-2-Oxa-5-azabicyclo[2.2.1]hept-5-ylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(1R,4R)-2-Oxa-5-azabicyclo[2.2.1]hept-5-ylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid
    • Inchi: 1S/C12H12N4O3/c17-12(18)9-4-13-16-2-1-10(14-11(9)16)15-5-8-3-7(15)6-19-8/h1-2,4,7-8H,3,5-6H2,(H,17,18)/t7-,8-/m1/s1
    • InChI Key: IJCPPARKDUENIZ-HTQZYQBOSA-N
    • SMILES: C12=C(C(O)=O)C=NN1C=CC(N1C[C@@]3([H])C[C@]1([H])CO3)=N2

Experimental Properties

  • Density: 1.80±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 3.21±0.30(Predicted)

5-(1R,4R)-2-Oxa-5-azabicyclo[2.2.1]hept-5-ylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid Pricemore >>

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Additional information on 5-(1R,4R)-2-Oxa-5-azabicyclo[2.2.1]hept-5-ylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid

Introduction to 5-(1R,4R)-2-Oxa-5-azabicyclo[2.2.1]hept-5-ylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 2434843-97-5)

5-(1R,4R)-2-Oxa-5-azabicyclo[2.2.1]hept-5-ylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 2434843-97-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structural framework of 5-(1R,4R)-2-Oxa-5-azabicyclo[2.2.1]hept-5-ylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid is characterized by a bicyclic ring system fused with a pyrazolopyrimidine moiety. The presence of the (1R,4R)-2-Oxa-5-azabicyclo[2.2.1]heptane ring introduces additional stereochemical complexity and conformational rigidity, which can significantly influence the compound's pharmacological profile.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that 5-(1R,4R)-2-Oxa-5-azabicyclo[2.2.1]hept-5-ylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid exhibits potent anti-inflammatory activity by selectively inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This finding suggests its potential use in the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also shown promising antiviral activity against several RNA viruses, including influenza and coronaviruses. A research team from the University of California demonstrated that 5-(1R,4R)-2-Oxa-5-azabicyclo[2.2.1]hept-5-ylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid effectively inhibits viral replication by targeting key viral enzymes involved in RNA synthesis and processing.

The anticancer potential of 5-(1R,4R)-2-Oxa-5-azabicyclo[2.2.1]hept-5-ylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid has also been explored in preclinical studies. A study conducted at the National Cancer Institute found that this compound selectively induces apoptosis in various cancer cell lines while sparing normal cells. The mechanism of action involves the modulation of cell cycle regulatory proteins and the activation of caspase-dependent apoptotic pathways.

Furthermore, the pharmacokinetic properties of 5-(1R,4R)-2-Oxa-5-azabicyclo[2.2.1]hept-5-ylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid have been extensively studied to ensure its suitability for clinical development. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, with good oral bioavailability and low toxicity.

The safety profile of 5-(1R,4R)-2-Oxa-5-azabicyclo[2.2.1]hept-5-ylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid has been evaluated in preclinical toxicology studies using animal models. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or physiological functions.

In conclusion, 5-(1R,4R)-2-Oxa-5-azabicyclo[2.2.1]hept-5-ylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 2434843-97-5) represents a promising candidate for further development as a therapeutic agent due to its multifaceted biological activities and favorable pharmacological properties. Ongoing research is focused on optimizing its chemical structure to enhance potency and selectivity while minimizing potential side effects.

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